molecular formula C14H22N2O B7511724 N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide

N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide

Cat. No. B7511724
M. Wt: 234.34 g/mol
InChI Key: WURLDSWLVIKXEO-UHFFFAOYSA-N
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Description

N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide, also known as CXM, is a chemical compound that has gained attention in scientific research due to its potential use in various fields. CXM is a pyrrole derivative that has been synthesized and studied for its unique properties, including its mechanism of action and its biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide is not fully understood, but it is believed to involve the modulation of neurotransmitter release in the brain. N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential use as a treatment for Parkinson's disease.
Biochemical and Physiological Effects:
N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been shown to have a variety of biochemical and physiological effects. In animal studies, N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been shown to increase locomotor activity and reduce pain sensitivity. In addition, N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential use as a treatment for Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide is its high purity and yield, which makes it a viable option for scientific research. However, one limitation of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide is its limited solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide. One area of research is the development of new materials using N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide, including conducting polymers. Another area of research is the investigation of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide as a potential treatment for Parkinson's disease. In addition, further studies are needed to fully understand the mechanism of action of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide and its potential use in other fields, such as medicinal chemistry and neuroscience.
Conclusion:
In conclusion, N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide is a chemical compound that has gained attention in scientific research due to its unique properties, including its mechanism of action and its biochemical and physiological effects. The synthesis of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been optimized to produce high yields and purity, making it a viable option for scientific research. N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been studied for its potential use in various fields, including medicinal chemistry, neuroscience, and materials science. Further research is needed to fully understand the potential uses of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide and its mechanism of action.

Synthesis Methods

The synthesis of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide involves the reaction of cyclohexylmethylamine and 2-acetylpyrrole in the presence of a catalyst. The resulting product is then treated with dimethylamine to yield N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide. The synthesis of N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been optimized to produce high yields and purity, making it a viable option for scientific research.

Scientific Research Applications

N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been studied for its potential use in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been investigated for its potential use as an anti-inflammatory and analgesic agent. In neuroscience, N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been studied for its effects on the central nervous system, including its potential use as a treatment for Parkinson's disease. In materials science, N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide has been investigated for its use in the development of new materials, including conducting polymers.

properties

IUPAC Name

N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H22N2O/c1-15-10-6-9-13(15)14(17)16(2)11-12-7-4-3-5-8-12/h6,9-10,12H,3-5,7-8,11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WURLDSWLVIKXEO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CN1C=CC=C1C(=O)N(C)CC2CCCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H22N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

234.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(cyclohexylmethyl)-N,1-dimethylpyrrole-2-carboxamide

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